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Compound of Interest

Compound Name:
3-(2-Hydroxy-1-

naphthyl)propanenitrile

Cat. No.: B076561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 3-(2-Hydroxy-1-
naphthyl)propanenitrile, a naphthalene-based organic compound. The information herein is

intended to support research and development activities by providing accurate molecular

formula and weight information.

Core Compound Data
The fundamental molecular properties of 3-(2-Hydroxy-1-naphthyl)propanenitrile have been

determined and are summarized below. This data is critical for stoichiometric calculations,

analytical characterization, and computational modeling.

Property Value Source

Molecular Formula C13H11NO [1][2]

Molecular Weight 197.23 g/mol [1]

IUPAC Name
3-(2-hydroxynaphthalen-1-

yl)propanenitrile
[1]

CAS Number 14233-73-9 [2]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or specific biological assays of

3-(2-Hydroxy-1-naphthyl)propanenitrile are not extensively documented in publicly available

literature. The characterization of this compound typically involves standard analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy to confirm its structure and purity[1]. Researchers seeking

to synthesize or utilize this compound would need to refer to generalized synthetic

methodologies for similar naphthalene derivatives or develop specific protocols based on

established organic chemistry principles.

Compound Characterization Workflow
The logical workflow for the characterization of a novel or synthesized compound like 3-(2-
Hydroxy-1-naphthyl)propanenitrile is a critical process in chemical and pharmaceutical

research. The following diagram illustrates a typical workflow from synthesis to biological

evaluation.
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Figure 1: General Compound Characterization Workflow
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Caption: General workflow for chemical synthesis, validation, and biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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